(4R,4aR,7R,7aR,12bS)-9-methoxy-3-methyl-2,4,4a,5,6,7,7a,13-octahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-ol

Specification

• Description: 6β-Hydrocodol (CRM) is a certified reference material that is structurally similar to known opioids. It is a metabolite of codeine and hydrocodone. This product is intended for research and forensic applications.; 6β-Hydrocodol is an analytical reference material that is structurally similar to known opioids. It is a metabolite of codeine and hydrocodone. This product is intended for research and forensic applications.; 6β-Hydrocodol is an analytical reference standard that is structurally categorized as an opioid. It is a metabolite of dihydrocodeine and hydrocodone that can be detected in urine. This product is intended for research and forensic applications.
• CAS No.: 795-38-0
• Molecular Formula: C18H23NO3
• Molecular Weight: 301.4 g/mol
• IUPAC Name: (4R,4aR,7R,7aR,12bS)-9-methoxy-3-methyl-2,4,4a,5,6,7,7a,13-octahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-ol
• Standard InChI: InChI=1S/C18H23NO3/c1-19-8-7-18-11-4-5-13(20)17(18)22-16-14(21-2)6-3-10(15(16)18)9-12(11)19/h3,6,11-13,17,20H,4-5,7-9H2,1-2H3/t11-,12+,13+,17-,18-/m0/s1
• Standard InChI Key: RBOXVHNMENFORY-KEMUOJQUSA-N
• Isomeric SMILES: CN1CC[C@]23[C@@H]4[C@H]1CC5=C2C(=C(C=C5)OC)O[C@H]3[C@@H](CC4)O
• SMILES: CN1CCC23C4C1CC5=C2C(=C(C=C5)OC)OC3C(CC4)O
• Canonical SMILES: CN1CCC23C4C1CC5=C2C(=C(C=C5)OC)OC3C(CC4)O